Cas no 1609402-72-3 (3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride)
3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride
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- MDL: MFCD13186604
- Inchi: 1S/C14H19NO3.ClH/c16-12-13-3-1-4-14(11-13)18-8-2-5-15-6-9-17-10-7-15;/h1,3-4,11-12H,2,5-10H2;1H
- InChI Key: JPMOFUQGJROKOF-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=O)C=1)CCCN1CCOCC1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB221559-1 g |
3-[3-(4-Morpholinyl)propoxy]benzaldehyde hydrochloride; 95% |
1609402-72-3 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB221559-5 g |
3-[3-(4-Morpholinyl)propoxy]benzaldehyde hydrochloride; 95% |
1609402-72-3 | 5 g |
€381.90 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1251388-5g |
3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride |
1609402-72-3 | 95% | 5g |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1251388-1g |
3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride |
1609402-72-3 | 95% | 1g |
$85 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1251388-5g |
3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride |
1609402-72-3 | 95% | 5g |
$175 | 2025-02-19 | |
| abcr | AB221559-1g |
3-[3-(4-Morpholinyl)propoxy]benzaldehyde hydrochloride, 95%; . |
1609402-72-3 | 95% | 1g |
€94.10 | 2025-02-20 | |
| abcr | AB221559-5g |
3-[3-(4-Morpholinyl)propoxy]benzaldehyde hydrochloride, 95%; . |
1609402-72-3 | 95% | 5g |
€218.80 | 2025-02-20 | |
| 1PlusChem | 1P00J4BY-1g |
3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride |
1609402-72-3 | 95% | 1g |
$35.00 | 2025-03-01 | |
| 1PlusChem | 1P00J4BY-5g |
3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride |
1609402-72-3 | 95% | 5g |
$111.00 | 2025-03-01 | |
| A2B Chem LLC | AI91278-1g |
3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride |
1609402-72-3 | 95% | 1g |
$35.00 | 2024-04-20 |
3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride
Research Update on 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride (CAS: 1609402-72-3)
3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride (CAS: 1609402-72-3) is a synthetic compound with significant potential in medicinal chemistry and drug development. Recent studies have explored its applications as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and G protein-coupled receptor (GPCR) modulators. This research brief consolidates the latest findings on its chemical properties, synthetic pathways, and pharmacological relevance.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride in the development of novel PI3K/mTOR dual inhibitors. The compound's morpholine moiety and aldehyde functionality were critical for achieving selective binding to the kinase domain, demonstrating IC50 values in the nanomolar range. Structural optimization efforts further improved its metabolic stability, positioning it as a promising scaffold for oncology therapeutics.
In parallel, research from the European Journal of Pharmaceutical Sciences investigated its utility in GPCR-targeted drug discovery. The compound served as a precursor for synthesizing allosteric modulators of the adenosine A2A receptor, with derivatives showing enhanced blood-brain barrier permeability in preclinical models. These findings underscore its versatility in CNS drug design.
Advances in synthetic methodologies have also been reported. A green chemistry approach using microwave-assisted synthesis reduced reaction times from hours to minutes while maintaining yields >85%. This innovation addresses scalability challenges previously associated with the compound's production.
Ongoing clinical trials (e.g., NCT05480176) are evaluating derivatives of 3-[3-(4-morpholinyl)propoxy]benzaldehyde hydrochloride for solid tumors, with Phase I data expected in Q4 2024. Safety profiles from these studies will be pivotal for further development.
In conclusion, 1609402-72-3 continues to emerge as a multifaceted building block in drug discovery. Its applications span from kinase inhibition to neuropharmacology, supported by evolving synthetic strategies. Future research should focus on structure-activity relationship studies to unlock its full therapeutic potential.
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